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Compound of Interest

Compound Name: Cediranib Maleate

Cat. No.: B1668775

For researchers, scientists, and drug development professionals handling Cediranib Maleate,
ensuring its proper disposal is a critical final step in the experimental workflow. Adherence to
correct procedures is paramount not only for laboratory safety but also for environmental
protection, given the compound's toxicological profile. Cediranib Maleate is recognized as
toxic if swallowed, with potential reproductive hazards and the ability to cause organ damage
through prolonged or repeated exposure.[1][2] Furthermore, it is classified as very toxic to
aguatic life with long-lasting effects.[2]

Core Disposal Principle: Professional Hazardous
Waste Management

The universally recommended method for the disposal of Cediranib Maleate is through a
licensed professional waste disposal company.[3][4] This ensures the compound is handled
and destroyed in a manner compliant with all relevant federal, state, and local regulations, such
as the Resource Conservation and Recovery Act (RCRA) in the United States.[5] The preferred
method of destruction for investigational drugs like Cediranib Maleate is typically incineration
at a permitted facility.[6] Under no circumstances should Cediranib Maleate be disposed of
with regular household garbage or allowed to enter drains or sewage systems.[1][3]

Step-by-Step Disposal Protocol for Cediranib
Maleate
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To ensure safe and compliant disposal, the following procedural steps should be meticulously
followed:

« Initial Assessment and Segregation:

o ldentify all waste containing Cediranib Maleate, including unused or expired product,
partially used vials, contaminated labware (e.g., syringes, gloves, wipes), and spill cleanup
materials.[7]

o This material should be segregated as hazardous waste.
o Containerization and Labeling:

o Place all Cediranib Maleate waste into a compatible, designated hazardous waste
container.[8] This container should be sealable and robust to prevent leakage.

o The container must be clearly labeled as "HAZARDOUS WASTE" and include the full
chemical name, "Cediranib Maleate,"” and any other information required by your
institution's Environmental Health and Safety (EHS) department, such as the Principal
Investigator's name and the location.[8]

» Storage Pending Disposal:

o Store the labeled hazardous waste container in a designated Satellite Accumulation Area
(SAA) that is secure and away from incompatible materials.[3]

o Ensure compliance with your institution's policies regarding the maximum volume of
hazardous waste and the timeframe for which it can be stored on-site.

e Arranging for Professional Disposal:

o Contact your institution's EHS department or a licensed hazardous waste disposal vendor
to schedule a pickup.[5]

o Provide them with accurate information about the waste material to ensure it is transported
and disposed of correctly. An environmental professional will typically package the waste
in a Department of Transportation (DOT) approved container for transport.
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e Documentation:

o Maintain meticulous records of the disposal process, including the date, quantity of waste,
and the name of the disposal vendor. A certificate of destruction should be obtained from
the vendor and kept on file for a minimum of three years.[5]

In the event of a spill, avoid creating dust. Carefully sweep up the solid material, or absorb
liquids with an inert material, and place it into a suitable, closed container for disposal as
hazardous waste.[3][4]

Key Disposal and Safety Data Summary
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Parameter

Guideline

Citation

Primary Disposal Method

Entrust to a licensed
professional waste disposal

company for incineration.

[3]41(6]

Prohibited Disposal

Do not dispose of with
household garbage or allow to
enter sewage systems or

drains.

[1]3]

Waste Classification

Hazardous Waste. May be
regulated under the Resource
Conservation and Recovery
Act (RCRA).

[5]

Container Type

Compatible, sealable, and
clearly labeled hazardous

waste container.

[8]

Spill Cleanup

Pick up and arrange disposal
without creating dust. Keep in
suitable, closed containers for

disposal.

[3]4]

Empty Containers

Dispose of as unused product
after removing or defacing all
labels with personal

information.

[110]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Cediranib Maleate.
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Start: Waste Identification

Identify Cediranib Maleate Waste
(Unused product, contaminated labware, spill residue)

Prohibite:d Actions
1

Waste Handling and Storage

DO NOT:
Segregate as Hazardous Waste - Dispose in regular trash

- Pour down the drain

Place in a Labeled,
Compatible Hazardous Waste Container

Store in Designated
Satellite Accumulation Area (SAA)

Disposal Process
Contact Institutional EHS or
Licensed Waste Disposal Vendor

Grrange for Professional Pickup and Transpora

l

Incineration at a
Permitted Facility

Record Keeping

Obtain and File
Certificate of Destruction

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Cediranib Maleate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. cdn.caymanchem.com [cdn.caymanchem.com]

2. Cediranib Maleate | C29H31FN40O7 | CID 11226834 - PubChem
[pubchem.ncbi.nlm.nih.gov]

o 3. tcichemicals.com [tcichemicals.com]
e 4.s3.amazonaws.com [s3.amazonaws.com]

e 5. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU
[research.washu.edu]

e 6. medicalcenter.virginia.edu [medicalcenter.virginia.edu]

e 7. ph.health.mil [ph.health.mil]

e 8. research.cuanschutz.edu [research.cuanschutz.edu]

e 9. s3-us-west-2.amazonaws.com [s3-us-west-2.amazonaws.com]

e 10. Drug Disposal: Dispose "Non-Flush List" Medicine in Trash | FDA [fda.gov]

 To cite this document: BenchChem. [Safeguarding Health and Environment: Proper Disposal
of Cediranib Maleate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668775#cediranib-maleate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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